Cas no 2680854-17-3 (tert-butyl N-(4-bromo-3-methylphenyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(4-bromo-3-methylphenyl)-N-methylcarbamate
• CAS No: 2680854-17-3
• MF: C₁₃H₁₈BrNO₂
• MW: 300.191523075104
• CID: 5964018
• PubChem ID: 165912756
• Update Time: 2025-11-05

tert-butyl N-(4-bromo-3-methylphenyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-bromo-3-methylphenyl)-N-methylcarbamate
• EN300-6993335
• 2680854-17-3

• Inchi： 1S/C13H18BrNO2/c1-9-8-10(6-7-11(9)14)15(5)12(16)17-13(2,3)4/h6-8H,1-5H3
• InChI Key： PCWVXZZTODYHOX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 299.05209g/mol
• Monoisotopic Mass: 299.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl N-(4-bromo-3-methylphenyl)-N-methylcarbamate

Introduction to tert-butyl N-(4-bromo-3-methylphenyl)-N-methylcarbamate (CAS No. 2680854-17-3)

tert-butyl N-(4-bromo-3-methylphenyl)-N-methylcarbamate (CAS No. 2680854-17-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a brominated carbamate, is characterized by its unique structural features, which include a tert-butyl group, a brominated aromatic ring, and a methylcarbamate moiety. These structural elements contribute to its chemical stability and reactivity, making it an important intermediate in the synthesis of various bioactive molecules.

The chemical formula of tert-butyl N-(4-bromo-3-methylphenyl)-N-methylcarbamate is C₁₂H₁₇BrNO₂. Its molecular weight is 289.17 g/mol, and it exists as a white crystalline solid at room temperature. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF), but it has limited solubility in water. These solubility properties make it suitable for various synthetic transformations and purification processes.

In recent years, tert-butyl N-(4-bromo-3-methylphenyl)-N-methylcarbamate has gained attention due to its potential as a building block for the synthesis of pharmaceuticals and agrochemicals. The bromine atom on the aromatic ring provides a reactive site for cross-coupling reactions, such as Suzuki-Miyaura coupling and Stille coupling, which are widely used in the construction of complex molecular architectures. Additionally, the tert-butyl group offers steric protection, enhancing the stability of the compound during synthetic manipulations.

The synthesis of tert-butyl N-(4-bromo-3-methylphenyl)-N-methylcarbamate typically involves the reaction of 4-bromo-3-methylaniline with methyl chloroformate in the presence of a base, followed by tert-butylation using tert-butanol. This multi-step process requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, such as the use of green solvents and catalysts.

In the context of medicinal chemistry, tert-butyl N-(4-bromo-3-methylphenyl)-N-methylcarbamate has been explored for its potential therapeutic applications. Studies have shown that derivatives of this compound exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a series of derivatives derived from tert-butyl N-(4-bromo-3-methylphenyl)-N-methylcarbamate demonstrated significant inhibition of cancer cell growth in vitro.

The brominated aromatic ring in tert-butyl N-(4-bromo-3-methylphenyl)-N-methylcarbamate plays a crucial role in modulating its biological activity. The bromine atom can be replaced with other functional groups through palladium-catalyzed cross-coupling reactions, allowing for the generation of a diverse library of compounds with varying biological profiles. This flexibility makes it an attractive starting material for high-throughput screening campaigns aimed at identifying novel drug candidates.

Beyond its use in medicinal chemistry, tert-butyl N-(4-bromo-3-methylphenyl)-N-methylcarbamate has also found applications in materials science and polymer chemistry. The tert-butyl group can serve as a protecting group during polymerization reactions, ensuring that functional groups remain intact until desired stages of synthesis. This property is particularly useful in the development of functional polymers with tailored properties for specific applications.

In conclusion, tert-butyl N-(4-bromo-3-methylphenyl)-N-methylcarbamate (CAS No. 2680854-17-3) is a valuable compound with diverse applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and reactivity make it an important intermediate in the synthesis of bioactive molecules and functional materials. Ongoing research continues to uncover new potential uses for this compound, highlighting its significance in modern chemical research.